Cas no 132316-51-9 ((7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide)
132316-51-9 structure
Product Name:(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
CAS No:132316-51-9
MF:C10H18N4O2S
MW:258.340520381927
CID:1234623
PubChem ID:3076726
Update Time:2025-04-20
(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide Chemical and Physical Properties
Names and Identifiers
-
- (7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
- 132316-51-9
- 2H,6H-1,5:3,7-Dimethano-4,1,3,5,7-benzothiatetrazonine, hexahydro-, 4,4-dioxide, trans-
- trans-Hexahydro-2H,6H-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide
- DTXSID50927632
- Hexahydro-2H,4H,6H-1,5:3,7-dimethano-4lambda~6~-4lambda~6~,1,3,5,7-benzothiatetrazonine-4,4-dione
-
- Inchi: 1S/C10H18N4O2S/c15-17(16)13-5-11-6-14(17)8-12(7-13)10-4-2-1-3-9(10)11/h9-10H,1-8H2
- InChI Key: DRYFQLDUOJHWBF-UHFFFAOYSA-N
- SMILES: S1(N2CN3CN1CN(C2)C1CCCCC31)(=O)=O
Computed Properties
- Exact Mass: 258.11524
- Monoisotopic Mass: 258.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 47.1
(7aR,11aR)hexahydro-1,5:3,7-dimethano-4,1,3,5,7-benzothiatetrazonine 4,4-dioxide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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